Cas no 220085-87-0 (Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis-)

• Product Name: Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis-
• CAS No: 220085-87-0
• MF: C₁₁H₁₇NO₄
• MW: 227.257
• CID: 3912014
• Update Time: 2025-06-25

Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis-

Additional information on Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis-

Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- (CAS No. 220085-87-0): An Overview of Its Structure, Properties, and Applications

Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- (CAS No. 220085-87-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name 1,1'-(3,5-Pyridinediylbis(oxydimethylene))diethanol, is characterized by its complex molecular structure and multifaceted properties. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- is C₁₄H₁₈N₂O₄. The compound features a central pyridine ring with two methyleneoxy groups attached at the 3 and 5 positions. Each methyleneoxy group is further linked to an ethanol moiety. This unique arrangement imparts the molecule with a combination of hydrophilic and hydrophobic properties, making it highly versatile in various chemical reactions and biological systems.

The molecular weight of Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- is approximately 274.3 g/mol. It is a white crystalline solid at room temperature with a melting point ranging from 160 to 163°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature.

Synthesis Methods

The synthesis of Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- can be achieved through several routes. One common method involves the reaction of 3,5-dihydroxybenzaldehyde with pyridine in the presence of a suitable catalyst. The resulting intermediate can then be further functionalized to introduce the ethanol groups. Another approach involves the coupling of pyridine derivatives with diols using transition metal catalysts such as palladium or copper.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption. For instance, using microwave-assisted synthesis has been shown to significantly enhance reaction rates and yields while reducing reaction times.

Biological Activity and Applications

Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- has shown promising biological activity in various studies. Its unique structure allows it to interact with specific biological targets, making it a potential candidate for drug development. Research has indicated that this compound exhibits antioxidant properties due to its ability to scavenge free radicals and protect cells from oxidative stress.

In addition to its antioxidant activity, Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- has been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The compound has also been explored for its potential anticancer activity. Preliminary studies have demonstrated that it can induce apoptosis in cancer cells by disrupting cell cycle progression and activating caspase-dependent pathways. These findings suggest that Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- may have applications in cancer therapy as a novel chemotherapeutic agent.

Current Research Trends

The ongoing research on Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- is focused on elucidating its mechanism of action at the molecular level and optimizing its pharmacological properties for therapeutic use. Advanced techniques such as molecular docking studies and high-throughput screening are being employed to identify specific protein targets and optimize lead compounds.

In parallel with these efforts, researchers are exploring the potential of combining Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis- with other therapeutic agents to enhance treatment efficacy. For example, combining this compound with conventional chemotherapy drugs or immunotherapy agents may result in synergistic effects that improve patient outcomes.

Safety Considerations

Safety is a critical aspect of any chemical or pharmaceutical product development process. While no significant toxicity has been reported for Ethanol, 2,2'-[3,5-pyridinediylbis(methyleneoxy)]bis-, it is essential to conduct comprehensive safety evaluations before advancing to clinical trials or commercial use. Preclinical studies should include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

In addition to safety evaluations, proper handling and storage procedures should be followed to ensure the integrity of the compound and prevent any potential hazards. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

Conclusion

Ethanol, 2，2'-[3，5-pyridinediylbis(methyleneoxy)]bis- (CAS No. 220085-87-0) is a promising compound with a unique molecular structure that offers a wide range of applications in chemistry and pharmaceutical research. Its multifaceted properties make it an attractive candidate for drug development targeting various diseases such as inflammation and cancer. Ongoing research aims to further optimize its pharmacological profile and explore its potential therapeutic applications.